Cas no 1448059-67-3 (N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide)

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide is a pyrimidine-based compound featuring a morpholine substituent and a phenoxyacetamide moiety. Its structural design confers potential utility in medicinal chemistry, particularly as an intermediate or active pharmaceutical ingredient (API) in drug discovery. The presence of the morpholine ring enhances solubility and bioavailability, while the dimethylpyrimidine core offers stability and reactivity for further functionalization. This compound may exhibit selective binding properties, making it relevant for targeting specific biological pathways. Its synthetic versatility allows for modifications to optimize pharmacokinetic or pharmacodynamic profiles, supporting applications in therapeutic research and development.

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide structure

1448059-67-3 structure

Product Name:N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide

CAS No:1448059-67-3

MF:C₁₈H₂₂N₄O₃

MW:342.392283916473

CID:6201664

PubChem ID:71807284

Update Time:2025-05-20

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

- N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide
- CHEMBL3440311
- N-[4,6-DIMETHYL-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]-2-PHENOXYACETAMIDE
- N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)-2-phenoxyacetamide
- F6438-0113
- 1448059-67-3
- AKOS024560587
- N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-2-phenoxyacetamide
- Inchi： 1S/C18H22N4O3/c1-13-17(21-16(23)12-25-15-6-4-3-5-7-15)14(2)20-18(19-13)22-8-10-24-11-9-22/h3-7H,8-12H2,1-2H3,(H,21,23)
- InChI Key： UQLXLAIVCKGNGF-UHFFFAOYSA-N
- SMILES： O1CCN(C2N=C(C)C(=C(C)N=2)NC(COC2C=CC=CC=2)=O)CC1

Computed Properties

Exact Mass: 342.16919058g/mol
Monoisotopic Mass: 342.16919058g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 76.6Å²

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6438-0113-2μmol	N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenoxyacetamide	1448059-67-3	2μmol	$85.5	2023-09-09
Life Chemicals	F6438-0113-5μmol	N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenoxyacetamide	1448059-67-3	5μmol	$94.5	2023-09-09
Life Chemicals	F6438-0113-10μmol	N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenoxyacetamide	1448059-67-3	10μmol	$103.5	2023-09-09
Life Chemicals	F6438-0113-20μmol	N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenoxyacetamide	1448059-67-3	20μmol	$118.5	2023-09-09
Life Chemicals	F6438-0113-1mg	N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenoxyacetamide	1448059-67-3	1mg	$81.0	2023-09-09
Life Chemicals	F6438-0113-2mg	N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenoxyacetamide	1448059-67-3	2mg	$88.5	2023-09-09
Life Chemicals	F6438-0113-3mg	N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenoxyacetamide	1448059-67-3	3mg	$94.5	2023-09-09
Life Chemicals	F6438-0113-4mg	N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenoxyacetamide	1448059-67-3	4mg	$99.0	2023-09-09
Life Chemicals	F6438-0113-5mg	N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenoxyacetamide	1448059-67-3	5mg	$103.5	2023-09-09
Life Chemicals	F6438-0113-10mg	N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenoxyacetamide	1448059-67-3	10mg	$118.5	2023-09-09

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Related Categories

Additional information on N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide

Recent Advances in the Study of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide (CAS: 1448059-67-3)

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide (CAS: 1448059-67-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine and morpholine structural motifs, has been the subject of several studies aimed at exploring its potential therapeutic applications. Recent research has focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for further drug development.

The synthesis of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlights a novel multi-step synthetic route that ensures high reproducibility and scalability, which is critical for preclinical and clinical development. The compound's structural features, including the morpholine ring, contribute to its enhanced solubility and bioavailability, making it a viable candidate for oral administration.

Pharmacological evaluations of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide have revealed its potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. A recent in vitro study demonstrated its efficacy in suppressing the proliferation of cancer cell lines, particularly those associated with breast and lung cancers. The compound's selectivity profile suggests a lower likelihood of off-target effects, which is a significant advantage in reducing adverse reactions in potential therapeutic applications.

Further investigations into the mechanism of action have uncovered that N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide acts as an allosteric modulator of key signaling proteins. This unique mode of action differentiates it from conventional kinase inhibitors and may explain its observed efficacy in resistant cell lines. Ongoing research is exploring its potential in combination therapies, where it could synergize with existing treatments to overcome drug resistance.

In conclusion, N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-phenoxyacetamide (CAS: 1448059-67-3) represents a promising avenue for future drug development, particularly in oncology and inflammatory diseases. Its optimized synthesis, favorable pharmacokinetic properties, and unique mechanism of action underscore its potential as a therapeutic agent. Continued research and clinical trials will be essential to fully realize its therapeutic benefits and translate these findings into clinical applications.